N'-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-4-nitrobenzohydrazide

• Molecular Formula: C13H13N5O3
• Molecular Weight: 287.27g/mol
• IUPAC Name: N-[(E)-(1,5-dimethylpyrazol-4-yl)methylideneamino]-4-nitrobenzamide
• InChI: InChI=1S/C13H13N5O3/c1-9-11(8-15-17(9)2)7-14-16-13(19)10-3-5-12(6-4-10)18(20)21/h3-8H,1-2H3,(H,16,19)/b14-7+
• InChI Key: AMTZHBBDTRDGOU-VGOFMYFVSA-N
• SMILES: CC1=C(C=NN1C)C=NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=NN1C)/C=N/NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

N’-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-4-nitrobenzohydrazide is a chemical compound that belongs to the class of hydrazones Hydrazones are known for their diverse applications in various fields, including medicinal chemistry, coordination chemistry, and materials science

Preparation Methods

The synthesis of N’-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-4-nitrobenzohydrazide typically involves the condensation reaction between 1,5-dimethyl-1H-pyrazole-4-carbaldehyde and 4-nitrobenzohydrazide. The reaction is usually carried out in a suitable solvent, such as ethanol or methanol, under reflux conditions. The reaction mixture is then cooled, and the resulting product is filtered, washed, and recrystallized to obtain the pure compound.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

N’-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-4-nitrobenzohydrazide can